Cas no 1286987-57-2 ((R)-2-Hydroxy-4-phenylbutyric Acid-d5)

• Product Name: (R)-2-Hydroxy-4-phenylbutyric Acid-d5
• CAS No: 1286987-57-2
• MF: C₁₀H₁₂O₃
• MW: 185.231291770935
• CID: 1064806
• Update Time: 2025-06-25

(R)-2-Hydroxy-4-phenylbutyric Acid-d5 Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxy-4-phenylbutyric Acid-d5
• (2R)-2-hydroxy-4-(2,3,4,5,6-pentadeuteriophenyl)butanoic acid

• Inchi： 1S/C10H12O3/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)/t9-/m1/s1/i1D,2D,3D,4D,5D
• InChI Key： JNJCEALGCZSIGB-JEWAYBISSA-N
• SMILES： O[C@@H](C(=O)O)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 185.11000

Experimental Properties

• PSA: 57.53000
• LogP: 1.06470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (R)-2-Hydroxy-4-phenylbutyric Acid-d5

Recent Advances in the Application of (R)-2-Hydroxy-4-phenylbutyric Acid-d5 and Related Compounds in Chemical Biology and Pharmaceutical Research

The compound (R)-2-Hydroxy-4-phenylbutyric Acid-d5, a deuterated derivative of (R)-2-Hydroxy-4-phenylbutyric acid, has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug metabolism studies, pharmacokinetics, and as a chiral building block in organic synthesis. The incorporation of deuterium atoms enhances the metabolic stability of the compound, making it a valuable tool for tracing metabolic pathways and improving the bioavailability of pharmaceutical agents. Recent studies have explored its utility in the synthesis of deuterated analogs of bioactive molecules, leveraging its chiral center for stereoselective reactions.

One of the most notable developments involves the use of (R)-2-Hydroxy-4-phenylbutyric Acid-d5 in the synthesis of deuterated angiotensin-converting enzyme (ACE) inhibitors, where its incorporation has been shown to reduce first-pass metabolism and prolong drug half-life. Additionally, its role as a precursor in the synthesis of isotopically labeled compounds for mass spectrometry-based proteomics and metabolomics studies has been highlighted in several recent publications. The compound's ability to serve as a stable isotope-labeled internal standard in quantitative bioanalysis further underscores its importance in modern pharmaceutical research.

In parallel, the chemical entity with CAS number 1286987-57-2 has emerged as a key intermediate in the development of novel therapeutic agents, particularly in the realm of small molecule inhibitors targeting protein-protein interactions. Recent studies have demonstrated its efficacy as a scaffold for the design of inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway, with promising results in preclinical models of cancer immunotherapy. The structural flexibility of this compound allows for extensive derivatization, enabling researchers to fine-tune pharmacokinetic properties and target specificity.

Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), have been employed to characterize the metabolic fate of both (R)-2-Hydroxy-4-phenylbutyric Acid-d5 and 1286987-57-2 in biological systems. These studies have revealed unique metabolic profiles that could inform future drug design strategies, particularly in optimizing metabolic stability and minimizing off-target effects. The integration of computational modeling with experimental data has further enhanced our understanding of structure-activity relationships for these compounds.

Looking forward, the combination of deuterium labeling technology represented by (R)-2-Hydroxy-4-phenylbutyric Acid-d5 and the versatile chemical scaffold of 1286987-57-2 presents exciting opportunities for the development of next-generation pharmaceuticals. Current research efforts are focusing on expanding the applications of these compounds in targeted drug delivery systems and as probes for studying enzyme mechanisms. The continued exploration of their pharmacological properties is expected to yield significant breakthroughs in therapeutic development across multiple disease areas, including oncology, immunology, and metabolic disorders.